Colestid

• IUPAC Name: N'-[2-[2-(2-aminoethylamino)ethylamino]ethyl]ethane-1,2-diamine;hydrochloride
• InChI: InChI=1S/C8H23N5.ClH/c9-1-3-11-5-7-13-8-6-12-4-2-10;/h11-13H,1-10H2;1H
• InChI Key: GACQNVJDWUAPFY-UHFFFAOYSA-N
• Canonical SMILES: C(CNCCNCCNCCN)N.Cl
• Molecular Formula: C8H24ClN5
• DSSTOX Substance ID: DTXSID40190737
• Molecular Weight: 225.76 g/mol
• CAS No.: 4961-41-5, 37296-80-3

Description

It is also utilized to reduce stool volume and frequency and in the treatment of chronic diarrhea .

Scientific Research Applications

Colestid has a wide range of scientific research applications, including:

Chemistry: Used as a model compound for studying anion-exchange resins and their interactions with various anions.

Biology: Investigated for its role in modulating bile acid homeostasis and its effects on cholesterol metabolism.

Medicine: Primarily used to lower low-density lipoprotein cholesterol levels in patients with hypercholesterolemia.

Industry: Utilized in the production of other bile acid sequestrants and related compounds.

Mechanism of Action

Target of Action

Colestid, also known as Colestipol, is a bile acid sequestrant . Its primary targets are the bile acids present in the intestine .

Mode of Action

This compound forms a soluble complex after binding to bile acids in the intestine . This binding reduces the enterohepatic recirculation of bile acids, which releases feedback regulation on the conversion of cholesterol to bile acids in the liver . The resulting decrease in hepatocyte cholesterol content enhances LDL-receptor expression, which in turn lowers serum LDL-cholesterol concentration .

Biochemical Pathways

The binding of this compound to bile acids in the intestine leads to the formation of an insoluble complex that is excreted in the feces . This process increases the fecal loss of bile acid-bound low-density lipoprotein (LDL) cholesterol . The reduction in bile acids triggers the liver to convert more cholesterol into bile acids, thereby reducing the overall cholesterol level .

Pharmacokinetics

This compound predominantly elicits its activities within the gut environment because it undergoes little absorption and metabolism . The resultant lack of systemic exposure means the medication generally demonstrates very few adverse effects inside the body .

Result of Action

The primary result of this compound’s action is the reduction of elevated serum total and low-density lipoprotein cholesterol (LDL-C) in patients with primary hypercholesterolemia . By binding to bile acids in the intestine and increasing their excretion, this compound reduces the overall level of cholesterol in the body .

Action Environment

This compound’s action is influenced by the environment within the gastrointestinal tract. Its effectiveness can be limited in patients who take complicated medication regimens, experience constipation or biliary obstruction, etc., due to its physical effects on the gut . Furthermore, this compound’s ability to bind to bile acids and reduce cholesterol levels can be affected by the patient’s diet and other lifestyle factors .

Future Directions

For adults, COLESTID Tablets are recommended in doses of 2 to 16 grams/day given once or in divided doses. The starting dose should be 2 grams once or twice daily. Dosage increases of 2 grams, once or twice daily should occur at 1- or 2-month intervals. If the desired therapeutic effect is not obtained at a dose of 2 to 16 grams/day with good compliance and acceptable side effects, combined therapy or alternate treatment should be considered.

Preparation Methods

Colestid is synthesized through the copolymerization of diethylenetriamine and epichlorohydrin. The reaction involves the formation of a high molecular weight basic anion-exchange copolymer. The resulting product is an insoluble, hygroscopic resin that swells when suspended in water or aqueous fluids .

Chemical Reactions Analysis

Colestid undergoes several types of chemical reactions, including:

Substitution Reactions: The chloride anions in colestipol hydrochloride can be replaced by other anions with a greater affinity for the resin.

Complex Formation: This compound binds bile acids in the intestine, forming a complex that is excreted in the feces.

Common reagents and conditions used in these reactions include water or aqueous fluids for suspension and various anions for substitution reactions. The major products formed from these reactions are the bile acid-colestid complexes that are excreted in the feces .

Comparison with Similar Compounds

Colestid is often compared with other bile acid sequestrants such as cholestyramine and colesevelam. While all three compounds function by binding bile acids in the intestine, this compound is unique in its specific copolymer structure and its particular efficacy in reducing low-density lipoprotein cholesterol levels .

Cholestyramine: Another bile acid sequestrant used to lower cholesterol levels and treat pruritus associated with cholestatic disease.

Colesevelam: A newer bile acid sequestrant with a similar mechanism of action but different chemical structure and potentially fewer gastrointestinal side effects.

This compound’s uniqueness lies in its specific copolymer structure, which provides distinct binding properties and efficacy in lowering low-density lipoprotein cholesterol levels .